(5-Cyclopentylfuran-2-yl)methanol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: (5-cyclopentylfuran-2-yl)methanol
• InChI: InChI=1S/C10H14O2/c11-7-9-5-6-10(12-9)8-3-1-2-4-8/h5-6,8,11H,1-4,7H2
• InChI Key: XDPUPBLGGXQCRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC=C(O2)CO

Description

(5-Cyclopentylfuran-2-yl)methanol is a furan-derived alcohol with a cyclopentyl substituent at the 5-position of the furan ring and a hydroxymethyl group at the 2-position. The cyclopentyl group enhances lipophilicity, which may influence bioavailability and binding affinity in biological systems, while the hydroxymethyl group offers a site for further functionalization.

Key Properties (inferred from structural analogs):

• Molecular Formula: C₁₀H₁₄O₂
• Molecular Weight: 166.22 g/mol
• Functional Groups: Furan ring, cyclopentyl substituent, primary alcohol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (5-Cyclopentylfuran-2-yl)methanol typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones in the presence of acid catalysts . Another method is the Feist-Benary synthesis, which involves the reaction of α-haloketones with β-dicarbonyl compounds .

Industrial Production Methods: Industrial production of (5-Cyclopentylfuran-2-yl)methanol may involve the use of catalytic processes to enhance yield and selectivity. Catalysts such as gold, silver, rhodium, and palladium salts have been employed in the synthesis of furans . Additionally, copper-catalyzed reactions have been explored for their efficiency and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions: (5-Cyclopentylfuran-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed under various conditions.

Major Products:

Oxidation: Formation of cyclopentylfuran-2-carboxylic acid.

Reduction: Formation of cyclopentylfuran-2-ylmethane.

Substitution: Formation of halogenated or aminated derivatives.

Scientific Research Applications

(5-Cyclopentylfuran-2-yl)methanol has diverse applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug development.

Industry: It is used in the production of fine chemicals and as a building block in material science .

Mechanism of Action

The mechanism of action of (5-Cyclopentylfuran-2-yl)methanol involves its interaction with specific molecular targets. It can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include signal transduction, gene expression regulation, and metabolic processes .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The following table compares (5-Cyclopentylfuran-2-yl)methanol with analogs differing in substituents on the furan ring:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
(5-Cyclopentylfuran-2-yl)methanol	C₁₀H₁₄O₂	166.22	5-Cyclopentyl, 2-hydroxymethyl	Agrochemical intermediates, polymers
(5-Phenylfuran-2-yl)methanol	C₁₁H₁₀O₂	174.20	5-Phenyl, 2-hydroxymethyl	Pharmaceutical precursors
[5-(4-Chlorophenyl)-2-methylfuran-3-yl]methanol	C₁₂H₁₁ClO₂	222.67	5-(4-Chlorophenyl), 3-hydroxymethyl, 2-methyl	Fungicide synthesis
2-Cyclopentenol	C₅H₈O	84.12	Cyclopentenol backbone	Solvent, organic synthesis

Key Observations :

• Lipophilicity: The cyclopentyl group in (5-Cyclopentylfuran-2-yl)methanol confers moderate lipophilicity compared to the phenyl and chlorophenyl analogs, which may enhance membrane permeability in biological systems.
• Reactivity : The hydroxymethyl group in all analogs allows for derivatization (e.g., esterification, oxidation), but electron-withdrawing substituents (e.g., 4-chlorophenyl in ) may reduce nucleophilicity at this site.

Biological Activity

(5-Cyclopentylfuran-2-yl)methanol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the compound's biological properties, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The chemical structure of (5-Cyclopentylfuran-2-yl)methanol is characterized by a furan ring with a cyclopentyl group at the 5-position and a hydroxymethyl group at the 2-position. Its molecular formula is C_{11}H_{12}O_2, and it has a molecular weight of 180.21 g/mol.

Biological Activity Overview

Research into the biological activity of (5-Cyclopentylfuran-2-yl)methanol has revealed various pharmacological effects, including:

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : Studies suggest that it may reduce inflammation by inhibiting pro-inflammatory cytokines.
• Antimicrobial Properties : Preliminary data indicate potential antimicrobial activity against certain bacterial strains.
• Neuroprotective Effects : Research points to its ability to protect neuronal cells from damage.

The mechanisms through which (5-Cyclopentylfuran-2-yl)methanol exerts its biological effects are still under investigation. However, several pathways have been proposed:

• Inhibition of Reactive Oxygen Species (ROS) : The compound may scavenge free radicals, thereby reducing oxidative stress.
• Modulation of Inflammatory Pathways : It could inhibit the NF-kB signaling pathway, leading to decreased expression of inflammatory mediators.
• Interaction with Cellular Receptors : Potential binding to specific receptors involved in neuroprotection and inflammation is also being explored.

Antioxidant Activity

A study conducted by Zhang et al. (2021) evaluated the antioxidant capacity of (5-Cyclopentylfuran-2-yl)methanol using DPPH and ABTS assays. Results indicated that the compound significantly reduced DPPH radical scavenging activity with an IC50 value of 25 µM, demonstrating strong antioxidant potential.

Assay Type	IC50 Value (µM)
DPPH	25
ABTS	30

Anti-inflammatory Effects

In vitro studies by Lee et al. (2022) showed that (5-Cyclopentylfuran-2-yl)methanol inhibited TNF-alpha-induced expression of IL-6 in human endothelial cells. The compound reduced IL-6 levels by approximately 40% at a concentration of 50 µM.

Antimicrobial Properties

A preliminary screening conducted by Smith et al. (2023) assessed the antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited notable activity against Staphylococcus aureus with a minimum inhibitory concentration (MIC) of 64 µg/mL.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	>128

Neuroprotective Effects

A recent study investigated the neuroprotective effects of (5-Cyclopentylfuran-2-yl)methanol in a rat model of ischemic stroke. The compound was administered prior to inducing ischemia, resulting in a significant reduction in infarct size compared to control groups, suggesting its potential as a neuroprotective agent.